2-(dimethylamino)-4-methylbenzonitrile
Cat. No. B8716348
M. Wt: 160.22 g/mol
InChI Key: COXIZQAUWQIRJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09216975B2
Procedure details
To commercially available 2-fluoro-4-methylbenzonitrile 15b (2.5 g, 18.5 mmol) was added dimethylamine (4 equiv., 4.8 ml) and the solution was heated at 80° C. overnight. The reaction was evaporated and the residue was dissolved in AcOEt and washed with water and brine. The organic phase was evaporated obtaining 2.96 g of a yellow oil. Yield=99% 1HNMR (DMSO, 200 MHz) δ 2.31 (3H, s), 2.93 (6H, s), 6.74 (1H, dd, J=8 Hz, J′=0.8 Hz), 6.85 (1H, s), 7.47 (1H, d, J=8 Hz)
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[C:8]([CH3:10])[CH:7]=[CH:6][C:3]=1[C:4]#[N:5].[CH3:11][NH:12][CH3:13]>>[CH3:10][C:8]1[CH:7]=[CH:6][C:3]([C:4]#[N:5])=[C:2]([N:12]([CH3:13])[CH3:11])[CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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FC1=C(C#N)C=CC(=C1)C
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Name
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Quantity
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4.8 mL
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Type
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reactant
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Smiles
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CNC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in AcOEt
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WASH
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Type
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WASH
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|
Details
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washed with water and brine
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1=CC(=C(C#N)C=C1)N(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.96 g | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
